Quinolinium, 1,2-dimethyl-6-nitro-, iodide

• CAS RN: 59105-87-2
• Molecular Formula: C11H11IN2O2
• Molecular Weight: 330.12 g/mol
• IUPAC Name: 1,2-dimethyl-6-nitroquinolin-1-ium;iodide
• InChI: InChI=1S/C11H11N2O2.HI/c1-8-3-4-9-7-10(13(14)15)5-6-11(9)12(8)2;/h3-7H,1-2H3;1H/q+1;/p-1
• InChI Key: LSWBGEANPGMYSI-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=C(C=C1)C=C(C=C2)[N+](=O)[O-])C.[I-]

Description

Quinolinium, 1,2-dimethyl-6-nitro-, iodide is a useful research compound. Its molecular formula is C11H11IN2O2 and its molecular weight is 330.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-6-nitroquinoline (0.5 g, 2.66 mmol) and iodomethane (1 ml, 16 mmol) were heated together in acetonitrile (10 ml) at reflux for 48 hrs. The mixture was cooled to room temperature and a grey material crystallised out of solution and was filtered off. This was shown to be starting material. The filtrate was diluted with ethyl acetate (200 ml) to give a yellow/green precipitate. The product was filtered off, washed with ethyl acetate and then dried under vacuum. The product was obtained as a yellow/green solid (147 mg, 16.8%).